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Compound of Interest

Compound Name: Vegfr-3-IN-1

Cat. No.: B10823851

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Vegfr-3-IN-1 is a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor
3 (VEGFR-3), a key regulator of lymphangiogenesis.[1][2][3][4] With an IC50 of 110.4 nM, this
small molecule inhibitor is a valuable tool for studying the physiological and pathological roles
of the VEGFR-3 signaling pathway.[1][2][3][4] It has been shown to significantly inhibit the
proliferation and migration of human dermal lymphatic endothelial cells (HDLECSs) induced by
VEGF-C and has demonstrated anti-tumor activity by inactivating the VEGFR-3 signaling
pathway.[1][3] These application notes provide detailed protocols for the preparation of Vegfr-
3-IN-1 stock solutions to ensure accurate and reproducible experimental results.

Quantitative Data Summary

A comprehensive summary of the key quantitative data for Vegfr-3-IN-1 is presented in the
table below for easy reference.
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Property Value Reference
CAS Number 2756668-73-0 [1]
Molecular Formula C29H29CIF3N70S [2][5]
Molecular Weight 616.10 g/mol [2][5]
IC50 (VEGFR-3) 110.4 nM (11121131141
Purity 99.52% [6]
Appearance Solid powder [6]
Solubility in DMSO >1.25 mg/mL [1]
Storage of Powder -20°C for 3 years [6]
Storage of Stock Solution "80°C for 6 months; -20°C for 1 [1]I2]
month

Experimental Protocols

1. Preparation of a 10 mM Vegfr-3-IN-1 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Vegfr-3-IN-1 in Dimethyl
Sulfoxide (DMSO).

Materials:

e Vegfr-3-IN-1 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes

» Vortex mixer

o Water bath or heating block (optional)
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 Ultrasonic bath (optional)

Procedure:

o Calculate the required mass of Vegfr-3-IN-1:

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 616.10 g/mol x 1000 mg/g
= Mass =6.16 mg

e Weighing the Compound:

o Carefully weigh out 6.16 mg of Vegfr-3-IN-1 powder and place it into a sterile
microcentrifuge tube.

 Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Vegfr-3-IN-1
powder.

o Vortex the solution thoroughly for several minutes to aid dissolution.

o For complete dissolution, gentle warming (e.g., in a 37°C water bath) and sonication may
be required.[6] It has been noted that adjusting the pH to 6 with HCI may also be
necessary for higher concentrations.[6]

» Aliquoting and Storage:

o Once the powder is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This will prevent repeated freeze-thaw cycles
which can degrade the compound.[1]

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1][2]
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Safety Precautions:

Vegfr-3-IN-1 is for research use only.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses, when handling the compound and its solutions.

Handle DMSO with care as it can facilitate the absorption of substances through the skin.

Work in a well-ventilated area or a chemical fume hood.

Visualizations
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Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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